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Introduction
2,4-Dimethylpentan-3-one oxime (CAS No. 1113-74-2), also known as diisopropyl ketoxime,

is an organic compound with the chemical formula C₇H₁₅NO.[1][2] Its structure, featuring a

C=N double bond characteristic of an oxime, is derived from the corresponding ketone, 2,4-

dimethylpentan-3-one.[3] The precise and unambiguous structural confirmation of such

molecules is fundamental in fields ranging from synthetic chemistry to drug development,

where functionality and stereochemistry dictate biological activity and chemical reactivity.

This technical guide provides an in-depth analysis of the core spectroscopic data required for

the structural elucidation and quality control of 2,4-Dimethylpentan-3-one oxime. As

practicing scientists, we understand that merely presenting data is insufficient. Therefore, this

document delves into the causality behind the spectral features, linking them directly to the

molecule's unique structural attributes. We will explore the data from Nuclear Magnetic

Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS),

offering both field-proven insights into data acquisition and a rigorous interpretation of the

results.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the specific carbon-

hydrogen framework of an organic molecule. By probing the magnetic properties of atomic

nuclei, it provides detailed information about the chemical environment, connectivity, and

stereochemistry of atoms within a molecule.

Proton (¹H) NMR Spectroscopy
Proton NMR provides a map of the different types of hydrogen atoms in a molecule. The

chemical shift of a proton is highly sensitive to its electronic environment, while spin-spin

coupling patterns reveal the proximity of neighboring protons.

Experimental Protocol: ¹H NMR Acquisition

A robust ¹H NMR spectrum can be obtained through a standardized protocol. The choice of a

deuterated solvent is critical to avoid overwhelming the analyte signals with solvent protons.

Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds like

oximes due to its excellent solubilizing properties and single residual peak at approximately

7.26 ppm.

Sample Preparation: Dissolve 5-10 mg of 2,4-Dimethylpentan-3-one oxime in ~0.6 mL of

deuterated chloroform (CDCl₃).

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard,

which is defined as 0.0 ppm and serves as the reference point for all other chemical shifts.

Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the spectrum on a 400

MHz (or higher) spectrometer. Key parameters include a 30-degree pulse angle, a relaxation

delay of 2 seconds, and acquisition of 16-32 scans to ensure a good signal-to-noise ratio.

Processing: The resulting Free Induction Decay (FID) is processed with a Fourier transform,

followed by phase and baseline correction, to yield the final spectrum.

Workflow for ¹H NMR Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 17 Tech Support

https://www.benchchem.com/product/b075293/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-4-dimethylpentan-3-one-oxime-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Data Acquisition (400 MHz)

Data Processing

Dissolve Sample
(5-10 mg in 0.6 mL CDCl3)

Add TMS Standard

Transfer to NMR Tube

Insert into Spectrometer

Set Parameters
(Pulse Angle, Delay, Scans)

Acquire FID

Fourier Transform (FID -> Spectrum)

Phase & Baseline Correction

Integration & Peak Picking

s_analysis

Spectral Analysis

Click to download full resolution via product page

Caption: Standard workflow for ¹H NMR analysis.
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Predicted ¹H NMR Data and Interpretation

While a published experimental spectrum for this specific compound is not readily available, a

highly reliable spectrum can be predicted based on established chemical shift principles and

data from analogous structures. The molecule's symmetry is a key factor; the two isopropyl

groups are chemically equivalent, simplifying the spectrum.

Label
Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

a ~9.5 - 11.5 broad singlet 1H N-OH

b ~2.5 - 3.5 septet 2H CH(CH₃)₂

c ~1.1 - 1.3 doublet 12H CH(CH₃)₂

Interpretation:

N-OH Proton (a): The hydroxyl proton of an oxime is known to be highly deshielded and

often appears as a broad singlet in a wide chemical shift range, typically between 9 and 12

ppm.[4][5] Its broadness is due to hydrogen bonding and chemical exchange.

CH Protons (b): The two methine protons are alpha to the C=N double bond. This position

results in a moderate deshielding effect. Due to the symmetry of the molecule, these two

protons are equivalent. Each is coupled to the six protons of its own isopropyl methyl groups,

resulting in a septet (according to the n+1 rule).

CH₃ Protons (c): The four methyl groups are equivalent due to the molecule's symmetry.

Their protons are coupled to the adjacent methine proton, resulting in a strong doublet signal

in the typical upfield region for alkyl groups.[6] The integration value of 12H for this signal

would be a dominant feature of the spectrum.

Carbon-13 (¹³C) NMR Spectroscopy
¹³C NMR spectroscopy provides direct information on the carbon skeleton of a molecule. Each

unique carbon atom gives a distinct signal, making it an excellent tool for determining

molecular symmetry and identifying the types of carbon environments (e.g., sp³, sp²).
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Experimental Protocol: ¹³C NMR Acquisition

The protocol is similar to that for ¹H NMR, but requires adjustments to account for the much

lower natural abundance (~1.1%) and smaller gyromagnetic ratio of the ¹³C nucleus.

Sample Preparation: A more concentrated sample is often required. Dissolve 20-50 mg of

the oxime in ~0.6 mL of CDCl₃ with TMS.

Data Acquisition: Use a broadband probe on a 100 MHz (for ¹³C) spectrometer. A proton-

decoupled sequence is standard, which collapses all C-H coupling, resulting in a spectrum

where each unique carbon appears as a single line. A greater number of scans (e.g., 256 or

more) and a longer relaxation delay are necessary to obtain a good spectrum.

Processing: Standard Fourier transform, phasing, and baseline correction are applied.

Workflow for ¹³C NMR Spectroscopy
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Caption: Standard workflow for ¹³C NMR analysis.
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¹³C NMR Data and Interpretation

The experimental ¹³C NMR data for 2,4-Dimethylpentan-3-one oxime has been reported in

the literature.[1] The symmetry of the molecule is immediately apparent from the presence of

only three distinct signals for the seven carbon atoms.

Label
Experimental Chemical
Shift (δ, ppm)

Assignment

d 165.7 C=N

e 30.2 CH(CH₃)₂

f 19.8 CH(CH₃)₂

Source: G. E. Hawkes, K.

Herwig, J. D. Roberts J. Org.

Chem. 39, 1017(1974) via

PubChem.[1]

Interpretation:

C=N Carbon (d): The signal at 165.7 ppm is in the characteristic downfield region for sp²-

hybridized carbons involved in a C=N bond, confirming the presence of the oxime functional

group.[7]

CH Carbons (e): The signal at 30.2 ppm corresponds to the two equivalent methine carbons

of the isopropyl groups.

CH₃ Carbons (f): The most upfield signal at 19.8 ppm is assigned to the four equivalent

methyl carbons. This chemical shift is typical for terminal alkyl groups.[7] The observation of

only three signals provides unequivocal evidence of the molecule's C₂ symmetry axis

passing through the C=N-O moiety.

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective technique for identifying the functional groups present

in a molecule. It works by measuring the absorption of infrared radiation, which excites
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molecular vibrations (e.g., stretching and bending) at specific frequencies corresponding to

particular chemical bonds.

Experimental Protocol: IR Spectrum Acquisition (Neat)

For a liquid sample like 2,4-Dimethylpentan-3-one oxime, the simplest method is to acquire

the spectrum as a thin film (neat).

Sample Preparation: Place one drop of the neat liquid sample directly onto the surface of a

salt plate (e.g., NaCl or KBr).

Analysis: Place a second salt plate on top to create a thin capillary film.

Data Acquisition: Mount the plates in the spectrometer and acquire the spectrum, typically by

co-adding 16-32 scans over a range of 4000-400 cm⁻¹. A background spectrum of the empty

plates is recorded first and automatically subtracted from the sample spectrum.

Workflow for IR Spectroscopy
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Caption: Workflow for acquiring a neat IR spectrum.

IR Data and Interpretation

The IR spectrum provides key evidence for the oxime functional group. The following table

summarizes the characteristic absorption bands observed for this molecule.
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Frequency (cm⁻¹) Intensity Assignment

~3300 (broad) Medium-Strong
O-H stretch (hydrogen-

bonded)

2960-2870 Strong C(sp³)-H stretch

~1650 Medium-Weak C=N stretch

~940 Medium N-O stretch

Source: NIST Chemistry

WebBook, Coblentz Society

Collection.[2]

Interpretation:

O-H Stretch: The broad absorption band centered around 3300 cm⁻¹ is definitive for the

hydroxyl (-OH) group. Its broadness is a direct result of intermolecular hydrogen bonding, a

characteristic feature of oximes.

C-H Stretch: The strong, sharp peaks just below 3000 cm⁻¹ are characteristic of C-H

stretching vibrations in the isopropyl alkyl groups.

C=N Stretch: The absorption around 1650 cm⁻¹ is attributed to the carbon-nitrogen double

bond (C=N) stretch. This peak is often of medium to weak intensity and confirms the

presence of the imine moiety within the oxime.

N-O Stretch: The peak around 940 cm⁻¹ corresponds to the N-O single bond stretch,

providing further confirmation of the oxime functional group.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. Electron Ionization (EI) is a common method where high-energy

electrons bombard the molecule, causing it to ionize and fragment in a reproducible manner.

The resulting fragmentation pattern serves as a molecular fingerprint.

Experimental Protocol: GC-MS
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Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for volatile compounds like 2,4-
Dimethylpentan-3-one oxime, as it separates the analyte from impurities before it enters the

mass spectrometer.

Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile organic

solvent (e.g., dichloromethane or ethyl acetate).

GC Separation: Inject a small volume (1 µL) into the GC. The sample is vaporized and

travels through a capillary column (e.g., HP-5MS), separating it from other components

based on boiling point and polarity.

Ionization: As the compound elutes from the GC column, it enters the EI source of the mass

spectrometer, where it is bombarded with 70 eV electrons.

Mass Analysis: The resulting positively charged ions (the molecular ion and various

fragments) are accelerated into a mass analyzer (e.g., a quadrupole), which separates them

based on their m/z ratio.

Detection: An electron multiplier detects the ions, generating the mass spectrum.

Workflow for GC-MS Analysis
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Caption: General workflow for GC-MS analysis.
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Predicted Mass Spectrum and Interpretation

An experimental mass spectrum for 2,4-Dimethylpentan-3-one oxime is not available in

common databases. However, a likely fragmentation pattern can be proposed based on the

known behavior of oximes and alkyl compounds under EI conditions.[8][9]

m/z Proposed Identity Comments

129 [M]⁺˙
Molecular Ion: C₇H₁₅NO⁺˙.

Expected to be present.

114 [M - CH₃]⁺
Loss of a methyl radical from

one of the isopropyl groups.

86 [M - C₃H₇]⁺

Alpha-cleavage, loss of an

isopropyl radical. A very likely

and stable fragment.

71 [C₄H₇NO]⁺

Likely from cleavage of the C-

C bond alpha to the C=N

group.

43 [C₃H₇]⁺

Isopropyl cation. Expected to

be a very abundant peak (base

peak).

Interpretation:

Molecular Ion (m/z 129): The molecular ion peak, corresponding to the intact molecule with

one electron removed, should be observed at m/z 129. Its intensity may vary.

Alpha-Cleavage: The most characteristic fragmentation for ketones, imines, and related

compounds is cleavage of the C-C bond alpha to the functional group.[10] For this molecule,

the cleavage of the bond between C3 and one of the isopropyl groups would result in the

loss of an isopropyl radical (mass 43), leading to a stable fragment at m/z 86. This is

expected to be a significant peak.

Formation of Isopropyl Cation (m/z 43): The ejected isopropyl radical can also be detected

as the stable secondary isopropyl cation, [CH(CH₃)₂]⁺, at m/z 43. This is very likely to be the
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base peak (most intense peak) in the spectrum.

Loss of Methyl (m/z 114): A less favorable fragmentation pathway involves the loss of a

methyl radical (mass 15) from the molecular ion, resulting in a peak at m/z 114.

Conclusion
The collective spectroscopic data provides a cohesive and unambiguous confirmation of the

structure of 2,4-Dimethylpentan-3-one oxime. ¹H and ¹³C NMR spectroscopy definitively

establish the carbon-hydrogen framework and confirm the molecule's C₂ symmetry. Infrared

spectroscopy provides clear evidence for the key oxime functional group through its

characteristic O-H, C=N, and N-O vibrational modes. Finally, while requiring prediction, mass

spectrometry analysis supports the proposed structure through logical fragmentation patterns,

notably alpha-cleavage leading to the formation of an isopropyl cation. Together, these

techniques form a self-validating system for the comprehensive characterization of this

molecule, essential for its application in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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